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Introduction

Methyl red, also known as C.I. Acid Red 2, is an azo dye widely employed as a pH indicator in

various chemical and biological applications, most notably in acid-base titrations and

microbiological assays.[1][2] Its distinct color change from red in acidic solutions to yellow in

alkaline solutions provides a clear visual endpoint for determining the equivalence point of a

reaction. This technical guide delves into the core principles governing the function of methyl

red as a pH indicator, offering in-depth information for researchers, scientists, and drug

development professionals.

Core Chemical Principles
The functionality of methyl red as a pH indicator is rooted in its molecular structure and the

changes it undergoes in response to varying hydrogen ion concentrations. Methyl red, with the

chemical formula C15H15N3O2, possesses an azo group (-N=N-) that connects two aromatic

rings.[2][3] This azo group is a key component of the molecule's chromophore, the part of the

molecule responsible for its color.

The color change is a direct result of a reversible protonation and deprotonation process.[4] In

acidic solutions, the molecule accepts a proton, leading to a structural rearrangement that

alters the electronic configuration of the chromophore. This protonated form absorbs light in the

blue-green region of the spectrum, causing the solution to appear red. Conversely, in alkaline

solutions, the molecule loses a proton, reverting to a different structure that absorbs light in the

violet region, resulting in a yellow appearance.[5] The transition between these two forms is
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what provides the characteristic color change. The color of methyl red is pH-dependent

because protonation causes it to adopt a hydrazone/quinone structure.[1]

Quantitative Data
The effectiveness of a pH indicator is defined by its pKa value and the corresponding pH range

over which its color change occurs. For methyl red, these values are well-established.

Parameter Value Reference

pKa 5.1 [1][6]

pH Transition Range 4.4 - 6.2 [1][6][7]

Color in Acid (pH < 4.4) Red [1][6][7]

Color in Transition (pH 4.4-6.2) Orange [1][6][7]

Color in Base (pH > 6.2) Yellow [1][6][7]

λmax (Acidic Form) ~520 nm [5][8]

λmax (Basic Form) ~435 nm [5][8]

Visualizing the Principle of Action
The equilibrium between the acidic and basic forms of methyl red is the cornerstone of its

function as a pH indicator. This reversible reaction is governed by the concentration of

hydrogen ions (pH) in the solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Methyl_red
https://en.wikipedia.org/wiki/Methyl_red
https://www.chemkits.eu/indicators/47-methyl-red-acid-base-indicator-493-52-7.html
https://en.wikipedia.org/wiki/Methyl_red
https://www.chemkits.eu/indicators/47-methyl-red-acid-base-indicator-493-52-7.html
https://www.macschem.us/biological-stains/methyl-red-493-52-7/
https://en.wikipedia.org/wiki/Methyl_red
https://www.chemkits.eu/indicators/47-methyl-red-acid-base-indicator-493-52-7.html
https://www.macschem.us/biological-stains/methyl-red-493-52-7/
https://en.wikipedia.org/wiki/Methyl_red
https://www.chemkits.eu/indicators/47-methyl-red-acid-base-indicator-493-52-7.html
https://www.macschem.us/biological-stains/methyl-red-493-52-7/
https://en.wikipedia.org/wiki/Methyl_red
https://www.chemkits.eu/indicators/47-methyl-red-acid-base-indicator-493-52-7.html
https://www.macschem.us/biological-stains/methyl-red-493-52-7/
https://docbrown.info/page06/spectra/0uv-visible-spectra-09inds.htm
https://www.researchgate.net/figure/UV-visible-absorption-spectra-of-methyl-red-solution-measured-in-basic-pH9-and-acid_fig1_259757642
https://docbrown.info/page06/spectra/0uv-visible-spectra-09inds.htm
https://www.researchgate.net/figure/UV-visible-absorption-spectra-of-methyl-red-solution-measured-in-basic-pH9-and-acid_fig1_259757642
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acidic Environment (Low pH)

Alkaline Environment (High pH)

H-MR⁺ (Red)

MR⁻ (Yellow)

+ OH⁻ + H⁺

Click to download full resolution via product page

Caption: Equilibrium of Methyl Red's acidic (red) and basic (yellow) forms.

Experimental Protocols
Preparation of Methyl Red Indicator Solution
A standard methyl red indicator solution is essential for accurate and reproducible results in

titration experiments.

Materials:

Methyl red powder

Ethanol (95%)

0.1 M Sodium hydroxide solution

Distilled or deionized water

Volumetric flask (100 mL)

Beaker

Graduated cylinder
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Stirring rod

Procedure:

Weigh out 50 mg of methyl red powder.[9]

In a beaker, dissolve the methyl red powder in a mixture of 1.86 mL of 0.1 M sodium

hydroxide and 50 mL of 95% ethanol.[9]

Stir the mixture until the methyl red is completely dissolved.[9]

Transfer the solution to a 100 mL volumetric flask.[9]

Add distilled water to the flask to bring the final volume to 100 mL.[9]

Stopper the flask and invert it several times to ensure thorough mixing.

Synthesis of Methyl Red
The synthesis of methyl red involves a two-step process: the diazotization of anthranilic acid

followed by a coupling reaction with dimethylaniline.[3][10]

Materials:

Anthranilic acid

Concentrated hydrochloric acid

Sodium nitrite

Dimethylaniline

Sodium acetate

Methyl alcohol

Ice

Beakers
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Stirring apparatus

Filtration apparatus

Procedure:

Diazotization: Dissolve anthranilic acid in a solution of hydrochloric acid and water, then cool

the mixture in an ice bath.[10][11]

Slowly add a chilled solution of sodium nitrite to the anthranilic acid solution while

maintaining a low temperature (3-5°C) to form the diazonium salt.[10][11]

Coupling: To the diazonium salt solution, add dimethylaniline and stir the mixture.[10][11]

Add a solution of sodium acetate to facilitate the coupling reaction.[10]

The resulting solid is crude methyl red, which can be filtered and purified by recrystallization

from a suitable solvent like methyl alcohol.[10][11]

Experimental Workflow: Acid-Base Titration
The following workflow illustrates the use of methyl red in a typical acid-base titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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